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Compound of Interest

D-Galactose-4-0O-sulfate sodium
Compound Name:

salt

Cat. No.: B570431

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of D-
Galactose-4-O-sulfate sodium salt, a biochemical reagent used in life science research.
Adherence to these procedures is critical for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Summary of Key Disposal and Safety Information

D-Galactose-4-O-sulfate sodium salt is not classified as a hazardous substance according to
the Globally Harmonized System (GHS). However, standard laboratory safety protocols should
always be followed. The primary principle for disposal is to manage the chemical waste in
accordance with all applicable local, state, and federal regulations.

Quantitative Data

The following table summarizes key quantitative data for D-Galactose-4-O-sulfate sodium
salt.
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Property Value Source

CAS Number 125113-68-0 [11[2]

Molecular Formula CeH11NaOsS [1][2]

Molecular Weight 282.20 g/mol [1]

Appearance White crystalline powder Biosynth

Solubility Soluble in water and ethanol Biosynth

Storage Temperature -20°C MedChemExpress

Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the disposal of D-Galactose-4-O-

sulfate sodium salt.

. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and chemical-resistant
gloves.

. Small Spills:
For minor spills, sweep up the solid material, avoiding dust formation.
Place the collected material in a clean, dry, and properly labeled container for disposal.
Clean the spill area with soap and water.

. Unused Product and Contaminated Materials:

Do not dispose of D-Galactose-4-O-sulfate sodium salt down the drain or in regular
household garbage.

Collect the unused product and any materials contaminated with it (e.g., weigh boats, paper
towels) in a designated and clearly labeled waste container. The container should be suitable
for chemical waste.
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e The label should include the chemical name: "D-Galactose-4-O-sulfate sodium salt waste".
4. \Waste Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

» Keep the container tightly closed.
5. Final Disposal:

 All chemical waste must be disposed of through your institution's designated hazardous
waste management program.

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup
and disposal.

» Follow all institutional, local, state, and federal regulations for chemical waste disposal. In the
absence of specific institutional guidelines, consult with a licensed professional waste
disposal service.

Experimental Workflow and Visualizations

D-Galactose-4-O-sulfate is a component of larger biological molecules called
glycosaminoglycans (GAGs). GAGs are crucial for various cellular signaling processes. The
following diagram illustrates a simplified workflow for the analysis of sulfated monosaccharides
from a biological sample, a common procedure in glycobiology research.
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Experimental Workflow for Sulfated Monosaccharide Analysis
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Caption: Workflow for analyzing sulfated monosaccharides from biological samples.
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The diagram below illustrates the general role of cell surface proteoglycans, which contain
GAG chains like those with D-Galactose-4-O-sulfate, in mediating cell signaling.
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Caption: GAGs on proteoglycans mediate ligand-receptor interactions in cell signaling.[3][4][5]

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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